BENGHE Foundational & Exploratory

Check Availability & Pricing

GM1 ganglioside structure and ceramide
composition.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GM1-Ganglioside

Cat. No.: B13388238

An In-depth Technical Guide to GM1 Ganglioside: Structure, Ceramide Composition, and
Analysis

Introduction

Ganglioside GM1 is a monosialotetrahexosylganglioside, a type of acidic glycosphingolipid
found ubiquitously in the plasma membranes of animal cells, with particularly high
concentrations in the nervous system where it can constitute up to 6% of all lipids.[1][2]
Structurally, GM1 is composed of a hydrophobic ceramide moiety anchored in the lipid bilayer
and a hydrophilic oligosaccharide chain extending into the extracellular space.[2][3] This unique
structure allows GML1 to play crucial roles in a variety of cellular processes, including signal
transduction, cell-to-cell recognition, and modulation of membrane protein function.[2][4] It is
particularly enriched in membrane microdomains known as lipid rafts.[1][2][3] This guide
provides a detailed overview of the structure of GM1, the heterogeneity of its ceramide
component, its involvement in signaling pathways, and the experimental methodologies used
for its characterization.

The Molecular Structure of GM1 Ganglioside

The GM1 molecule consists of two main components: a complex carbohydrate headgroup and
a lipid tail known as ceramide.[1]

Oligosaccharide Headgroup
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The oligosaccharide portion of GM1 is a branched pentasaccharide.[1][5] Its structure is as
follows:

Galp1-3GalNAcB1-4(Neu5Aca2-3)Galp1-4Glcp1-

This chain is attached via a [3-glycosidic linkage to the ceramide moiety.[6] The components
are:

¢ Glucose (Glc): The innermost sugar residue, directly linked to the ceramide.
o Galactose (Gal): Two galactose residues are present.
o N-acetylgalactosamine (GalNAc): An amino sugar that provides a branching point.

e N-acetylneuraminic acid (Neu5Ac): Also known as sialic acid, this negatively charged sugar
is characteristic of gangliosides and is attached to the inner galactose residue.[2] The
presence of one sialic acid molecule classifies GM1 as a monosialoganglioside.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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